(1S,5R)-3,8-Diazabicyclo[3.2.1]octan-2-one

• IUPAC Name: (1S,5R)-3,8-diazabicyclo[3.2.1]octan-2-one
• InChI: InChI=1S/C6H10N2O/c9-6-5-2-1-4(8-5)3-7-6/h4-5,8H,1-3H2,(H,7,9)/t4-,5+/m1/s1
• InChI Key: GTHHTBKYROANEX-UHNVWZDZSA-N
• Canonical SMILES: C1CC2C(=O)NCC1N2
• Isomeric SMILES: C1C[C@H]2C(=O)NC[C@@H]1N2
• Molecular Formula: C6H10N2O
• Molecular Weight: 126.16 g/mol

Description

(1S,5R)-3,8-Diazabicyclo[3.2.1]octan-2-one is a useful research compound. Its molecular formula is C6H10N2O and its molecular weight is 126.16 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Inhibition of α-Mannosidases : Moreno‐Vargas and Vogel (2003) discovered that 1,5R-3,8-Diazabicyclo[3.2.1]octan-2-one acts as a new inhibitor of α-mannosidases (Moreno‐Vargas & Vogel, 2003).

• Thrombin Inhibition : Kudryavtsev (2010) found that this compound inhibits thrombin in buffer solutions at millimolar concentrations (Kudryavtsev, 2010).

• Synthesis of Acid-Labile Compounds : Schütznerová et al. (2013) reported that the synthesized (1S,5S)-6-oxa-3,8-diazabicyclo[3.2.1]octane-bridged scaffold is useful for synthesizing acid-labile target compounds (Schütznerová et al., 2013).

• Farnesyltransferase Inhibitor : Dinsmore et al. (2001) synthesized 1,8-diazabicyclo[3.2.1]octan-2-one as a conformationally constrained farnesyltransferase inhibitor, aiding in understanding enzyme-bound conformation (Dinsmore et al., 2001).

• Synthesis of Optically Pure 5-Aminomethylprolines : Jain et al. (1992) synthesized (1S,5R)-3,8-diazabicyclo[3.2.1]octan-2-ones from L- and D-pyroglutamates and proline methyl esters, yielding optically pure 5-aminomethylprolines (Jain et al., 1992).

• Potential Antiparkinson Agents : Occelli, Fontanella, and Testa (1977) noted that 3,8-diazabicyclo [3,2,1] octanes, similar to this compound, are potentially active as antiparkinson agents (Occelli, Fontanella, & Testa, 1977).

• Catalyst in Synthesis of Biologically Active Compounds : Shirini, Langarudi, and Daneshvar (2017) used a DABCO-based ionic liquid, related to this compound, as a reusable catalyst in synthesizing biologically active compounds in the pharmaceutical industry (Shirini, Langarudi, & Daneshvar, 2017).

• Potential Anti-Inflammatory Activity : Fontanella, Occelli, and Testa (1975) found derivatives of 1,8-diazabicyclo[3.2.1]octane to have potential anti-inflammatory activity (Fontanella, Occelli, & Testa, 1975).

Synthesis routes and methods

Procedure details

To a solution of 2-oxo-3,8-diazabicyclo[3.2.1]octane-8-carboxylic acid tert-butyl ester (108 mg, 0.48 mmol) in DCM (0.5 mL) at 0° C. was added dropwise, TFA (0.5 ml) and the reaction mixture stirred for 30 min. The reaction was warmed to RT and stirred for 1 h before being concentrated in vacuo and triturated with diethyl ether. The resultant residue was subjected to flash chromatography (Isolute NH2, 50% methanol in DCM) to give 3,8-Diaza-bicyclo[3.2.1]octan-2-one as a white solid (69 mg, quantitative). LCMS): RT=0.32 min, [M+H]+=127. 1H NMR 400 MHz (DMSO-d6) δ: 7.02 (1H, br, s), 3.53 (1H, m), 3.24 (1H, dd, J=11.00, 4.14 Hz), 2.80-2.79 (1H, m), 2.77 (1H, m), 1.78 (3H, m), 1.57-1.56 (1H, m).